Cas no 851960-98-0 (3-(3-methyl-3H-diazirin-3-yl)butanoic acid)

• Product Name: 3-(3-methyl-3H-diazirin-3-yl)butanoic acid
• CAS No: 851960-98-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6135854
• PubChem ID: 55299095
• Update Time: 2025-05-19

3-(3-methyl-3H-diazirin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13756314
• EN300-7640366
• 3-(3-methyl-3H-diazirin-3-yl)butanoic acid
• 851960-98-0
• AKOS006376754

• Inchi： 1S/C6H10N2O2/c1-4(3-5(9)10)6(2)7-8-6/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： AYJRMCJOXPIMQY-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1(C)N=N1)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-(3-methyl-3H-diazirin-3-yl)butanoic acid

3-(3-Methyl-3H-diazirin-3-yl)butanoic Acid: A Versatile Compound in Chemical Biology and Drug Discovery

3-(3-Methyl-3H-diazirin-3-yl)butanoic acid (CAS No. 851960-98-0) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and drug discovery. This compound, also known as MDBA, is characterized by its diazirine moiety, which imparts it with unique reactivity and functional properties. The diazirine group is a powerful photoactivatable cross-linking agent, making 3-(3-methyl-3H-diazirin-3-yl)butanoic acid an invaluable tool for studying protein-protein interactions and other biomolecular processes.

The structure of 3-(3-methyl-3H-diazirin-3-yl)butanoic acid consists of a butanoic acid backbone with a substituted diazirine ring. The diazirine moiety can be activated by UV light, leading to the formation of a highly reactive carbene intermediate. This carbene can then form covalent bonds with nearby nucleophiles, such as amino acid side chains in proteins. This property makes MDBA particularly useful for identifying and characterizing protein-protein interactions in complex biological systems.

In recent years, the application of 3-(3-methyl-3H-diazirin-3-yl)butanoic acid has expanded beyond basic research into more applied areas, including drug discovery and therapeutic development. One notable application is in the field of proteomics, where MDBA is used to map protein-protein interaction networks. By incorporating MDBA into target proteins or peptides, researchers can identify interacting partners through subsequent affinity purification and mass spectrometry analysis.

Another area where 3-(3-methyl-3H-diazirin-3-yl)butanoic acid has shown promise is in the development of targeted therapies. The ability to selectively cross-link proteins in a photoactivatable manner allows for the design of prodrugs that are activated only at specific sites within the body. This site-specific activation can enhance the therapeutic efficacy while minimizing off-target effects, making it an attractive strategy for treating various diseases, including cancer and neurodegenerative disorders.

The synthetic accessibility of MDBA has also contributed to its widespread use. The compound can be synthesized through well-established chemical routes, making it readily available for both academic and industrial research. Additionally, the modular nature of its structure allows for easy modification and functionalization, enabling researchers to tailor its properties for specific applications.

In the context of chemical biology, 3-(3-methyl-3H-diazirin-3-yl)butanoic acid has been used to study a variety of biological processes, including signal transduction pathways, enzyme mechanisms, and cellular trafficking. For example, studies have utilized MDBA-labeled probes to investigate the dynamics of receptor-ligand interactions in living cells. These studies have provided valuable insights into the molecular mechanisms underlying various physiological and pathological processes.

The latest research on MDBA has also explored its potential in combination with other advanced techniques, such as CRISPR-Cas9 gene editing and single-cell analysis. By integrating these technologies with the photoactivatable properties of MDBA, researchers can achieve unprecedented resolution and specificity in their investigations. For instance, combining CRISPR-Cas9 with MDBA-based cross-linking has enabled the identification of novel protein-DNA interactions that were previously difficult to detect.

In conclusion, 3-(3-methyl-3H-diazirin-3-yl)butanoic acid (CAS No. 851960-98-0) is a powerful tool in chemical biology and drug discovery. Its unique photoactivatable properties make it an essential reagent for studying protein-protein interactions and developing targeted therapies. As research continues to advance, the applications of this versatile compound are likely to expand further, contributing to our understanding of complex biological systems and the development of innovative therapeutic strategies.